TCJL-37

• CAS No.: 1258294-34-6
• Product Name: TCJL-37
• Molecular Formula: C17H11ClF2N4O2
• Molecular Weight: 376.7478
• IUPAC Name: 2-chloro-4-cyano-6-fluoro-N-[2-[[(1R,2R)-2-fluorocyclopropanecarbonyl]amino]pyridin-4-yl]benzamide
• Standard InChI: InChI=1S/C17H11ClF2N4O2/c18-11-3-8(7-21)4-13(20)15(11)17(26)23-9-1-2-22-14(5-9)24-16(25)10-6-12(10)19/h1-5,10,12H,6H2,(H2,22,23,24,25,26)/t10-,12+/m0/s1
• Standard InChIKey: NKALKXMQBFLGQI-CMPLNLGQSA-N
• SMILES: C1C(C1F)C(=O)NC2=NC=CC(=C2)NC(=O)C3=C(C=C(C=C3Cl)C#N)F
• Appearance: Solid powder
• Description: TCJL-37 is a potent TYK2 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TCJL-37; TCJL 37; TCJL37; TC JL-37; TC JL 37; TC JL37
• Reference: Liang et al (2013) Lead optimization of a 4-aminopyridine benzamide scaffold to identify potent, selective, and orally bioavailable TYK2 inhibitors. J.Med.Chem. 56 4521 PMID: 23668484
• PubChem Compound: 56934550
• Last Modified: Nov 11 2021